Cas no 136410-05-4 (1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one)

136410-05-4 structure
Product name:1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one
1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one
- 1-benzoyl-5-propoxypyrrolidin-2-one
- SCHEMBL9821251
- 2-Pyrrolidinone, 1-benzoyl-5-propoxy-, (+-)-
- DTXSID30929391
- 1-benzoyl 5-n-propyloxy pyrrolidin-2-one
- ZGIUFNYQCVGSLL-UHFFFAOYSA-N
- BRN 4752769
- 1-benzoyl 5-propyloxy pyrrolidin-2-one
- (+-)-1-Benzoyl-5-propoxy-2-pyrrolidinone
- 136410-05-4
-
- Inchi: InChI=1S/C14H17NO3/c1-2-10-18-13-9-8-12(16)15(13)14(17)11-6-4-3-5-7-11/h3-7,13H,2,8-10H2,1H3
- InChI Key: ZGIUFNYQCVGSLL-UHFFFAOYSA-N
- SMILES: CCCOC1CCC(=O)N1C(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 247.12091
- Monoisotopic Mass: 247.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.17
- Boiling Point: 392.3°C at 760 mmHg
- Flash Point: 191.1°C
- Refractive Index: 1.556
- PSA: 46.61
1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one Related Literature
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Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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5. Yolk/shell nanoparticles: new platforms for nanoreactors, drug delivery and lithium-ion batteriesJian Liu,Shi Zhang Qiao,Jun Song Chen,Xiong Wen (David) Lou,Xianran Xing,Gao Qing (Max) Lu Chem. Commun., 2011,47, 12578-12591
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